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Compound of Interest

Compound Name: Benzyl chloride

Cat. No.: B120561 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Safe Handling,

Storage, and Disposal of Benzyl Chloride in a Laboratory Setting.

This guide provides crucial, actionable information for researchers, scientists, and drug

development professionals working with benzyl chloride. Adherence to these protocols is vital

for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling benzyl chloride, a comprehensive PPE strategy is mandatory to prevent

exposure through inhalation, skin contact, or eye contact.[1][2][3] The following table

summarizes the required PPE.
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PPE Category Minimum Requirement
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for handling

benzyl chloride.[1] Avoid latex

gloves where possible.[1]

Always inspect gloves for tears

or punctures before use.[4] For

prolonged or immersive

contact, consider heavier-duty

gloves and consult

manufacturer-specific

breakthrough time data.

Eye and Face Protection Safety goggles and face shield

Use tightly fitting chemical

splash goggles.[5] A face

shield (minimum 8 inches)

should be worn in conjunction

with goggles to protect the

entire face.[5]

Respiratory Protection NIOSH-approved respirator

A full-facepiece respirator with

appropriate cartridges (e.g.,

organic vapor) is

recommended, especially

when working outside of a

certified chemical fume hood

or in areas with inadequate

ventilation.[4] For emergency

situations or high

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[3]

Protective Clothing Chemical-resistant lab coat or

apron

Wear a long-sleeved,

chemical-resistant lab coat.

For larger quantities or tasks

with a higher risk of splashing,
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a chemical-resistant apron

over the lab coat is advised.

Footwear Closed-toe shoes

Leather or other non-porous,

closed-toe shoes are required.

Do not wear sandals, clogs, or

other open-toed footwear in

the laboratory.

Chemical and Physical Properties of Benzyl
Chloride
Understanding the properties of benzyl chloride is fundamental to its safe handling. It is a

colorless to slightly yellow liquid with a strong, pungent, and irritating odor.

Property Value

CAS Number 100-44-7

Molecular Formula C₆H₅CH₂Cl

Molecular Weight 126.58 g/mol

Boiling Point 179 °C (354 °F)

Melting Point -39 °C (-38 °F)

Density 1.100 g/mL at 25 °C

Vapor Pressure 1 mmHg at 20°C[3]

Flash Point 67 °C (153 °F)

Solubility in Water Slightly soluble (0.49 g/L at 20 °C)

Health Hazards and First Aid
Benzyl chloride is a lachrymator (tear-inducing agent) and is highly irritating to the skin, eyes,

and respiratory tract.[1] It is also a suspected carcinogen. Exposure can cause severe burns,

and inhalation may lead to pulmonary edema (fluid in the lungs).[2]
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Exposure Route Symptoms First Aid Protocol

Inhalation

Burning sensation, coughing,

headache, dizziness,

shortness of breath.

1. Immediately move the

individual to fresh air.[1] 2. If

breathing is difficult, administer

oxygen. If breathing has

stopped, begin artificial

respiration.[1] 3. Seek

immediate medical attention.

Skin Contact

Redness, pain, and severe

burns. May be absorbed

through the skin.

1. Immediately flush the

affected area with copious

amounts of water for at least

15 minutes.[1] 2. Remove all

contaminated clothing while

continuing to flush.[1] 3. Wash

the skin thoroughly with soap

and water.[1] 4. Seek

immediate medical attention.

Eye Contact

Severe irritation, pain, blurred

vision, and potential for

permanent eye damage.[1]

1. Immediately flush eyes with

lukewarm water for at least 15-

30 minutes, holding the eyelids

open.[1] 2. Remove contact

lenses if present and easy to

do so. 3. Seek immediate

medical attention.

Ingestion

Abdominal pain, diarrhea,

vomiting, and a burning

sensation.

1. Do NOT induce vomiting.[4]

2. If the person is conscious,

rinse their mouth with water

and have them drink one or

two glasses of water.[4] 3.

Never give anything by mouth

to an unconscious person.[4]

4. Seek immediate medical

attention.
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Operational Plan: A Step-by-Step Workflow for
Handling Benzyl Chloride
The following workflow outlines the necessary steps for safely handling benzyl chloride in a

laboratory setting.

Preparation

Handling

Cleanup & Disposal

Emergency Response

Review SDS and SOPs

Don Appropriate PPE

Set Up in a Fume Hood

Dispense Benzyl Chloride

Perform Reaction Spill Personal Exposure

Decontaminate Glassware

Dispose of Waste
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Workflow for Safe Handling of Benzyl Chloride.

Disposal Plan: Managing Benzyl Chloride Waste
Proper disposal of benzyl chloride and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Liquid Waste: Collect all unused benzyl chloride and solutions containing benzyl chloride
in a dedicated, labeled, and sealed waste container. The container should be made of a

compatible material (e.g., glass or appropriate plastic) and stored in a secondary

containment vessel.

Solid Waste: All materials contaminated with benzyl chloride, such as gloves, absorbent

pads, and disposable labware, must be collected in a separate, clearly labeled hazardous

waste container.

Spill Management and Decontamination:

In the event of a small laboratory spill, follow this procedure:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated, preferably within a chemical fume hood.

Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or

commercial sorbent pads to contain the spill. Do not use combustible materials like paper

towels.

Neutralization: Benzyl chloride can be slowly neutralized with a weak base. Prepare a 5-

10% solution of sodium bicarbonate (baking soda) in water. Cautiously apply the bicarbonate

solution to the absorbed spill. Be aware that this reaction may generate some heat and gas.

Collection and Disposal: Once the reaction has subsided, carefully collect the neutralized

absorbent material using non-sparking tools and place it in a labeled hazardous waste

container.
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Final Decontamination: Clean the spill area thoroughly with soap and water.

Final Disposal:

All benzyl chloride waste is considered hazardous. It must be disposed of through a licensed

hazardous waste disposal company.[5] Do not pour benzyl chloride down the drain or dispose

of it with regular laboratory trash. Ensure all waste containers are properly labeled according to

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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